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Compound of Interest

Compound Name: Methyl 4-methylpentanoate

Cat. No.: B153156 Get Quote

Abstract
Methyl isocaproate, also known as methyl 4-methylpentanoate, is a fatty acid methyl ester

(FAME) with applications in various scientific fields. This technical guide provides an in-depth

overview of its chemical properties, synthesis, and analytical methodologies. It is intended for

researchers, scientists, and professionals in drug development and related disciplines who

require a comprehensive understanding of this compound. This document includes detailed

experimental protocols and summarizes key quantitative data in a structured format.

Introduction
Methyl isocaproate is the methyl ester of isocaproic acid (4-methylpentanoic acid). As a fatty

acid methyl ester, it belongs to a class of compounds that are significant in biochemistry and

have diverse industrial applications, including use as flavorings and fragrance agents. In the

context of drug development, the methyl ester functional group can influence a molecule's

physicochemical properties, such as lipophilicity and membrane permeability, which are critical

for pharmacokinetic profiles. While not a therapeutic agent itself, understanding the properties

and synthesis of molecules like methyl isocaproate is valuable for medicinal chemists and drug

formulation scientists.

Chemical and Physical Properties
Methyl isocaproate is a colorless liquid. Its fundamental properties are summarized in the table

below.
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Property Value Source

CAS Number 2412-80-8 N/A

Molecular Formula C₇H₁₄O₂ N/A

Average Molecular Weight 130.1849 g/mol N/A

Monoisotopic Molecular

Weight
130.0994 g/mol N/A

Water Solubility (predicted) 2.49 g/L ALOGPS

logP (predicted) 2.27 ALOGPS

Polar Surface Area (predicted) 26.3 Å² ChemAxon

Synthesis of Methyl Isocaproate
The synthesis of methyl isocaproate is typically achieved through the esterification of its parent

carboxylic acid, 4-methylpentanoic acid. A common and effective method is the Fischer-Speier

esterification, which involves reacting the carboxylic acid with methanol in the presence of an

acid catalyst.

Synthesis Workflow
The overall workflow for the synthesis of methyl isocaproate from 4-methylpentanoic acid is

depicted below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Catalyst

4-Methylpentanoic Acid Fischer-Speier
Esterification

Methanol

Sulfuric Acid (H₂SO₄)

Workup &
Purification Methyl Isocaproate

Click to download full resolution via product page

Caption: General workflow for the synthesis of methyl isocaproate.

Experimental Protocol: Fischer-Speier Esterification
Materials:

4-methylpentanoic acid

Methanol (anhydrous)

Concentrated sulfuric acid (H₂SO₄)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Reflux condenser
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Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

In a round-bottom flask, dissolve 4-methylpentanoic acid in an excess of anhydrous

methanol (typically 3-5 equivalents).

Carefully add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the

carboxylic acid weight) to the solution while stirring.

Attach a reflux condenser to the flask and heat the mixture to reflux. The reaction is typically

refluxed for 2-4 hours. The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess methanol using a rotary evaporator.

Dissolve the residue in a suitable organic solvent, such as diethyl ether or ethyl acetate.

Transfer the solution to a separatory funnel and wash sequentially with water, saturated

sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent and concentrate the filtrate using a rotary evaporator to

yield crude methyl isocaproate.

The crude product can be further purified by distillation if necessary.

Analytical Methods: Gas Chromatography-Mass
Spectrometry (GC-MS)
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GC-MS is a powerful analytical technique for the identification and quantification of volatile and

semi-volatile compounds like methyl isocaproate.

GC-MS Analysis Workflow
The following diagram illustrates the typical workflow for the analysis of a sample containing

methyl isocaproate using GC-MS.
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Caption: Workflow for the GC-MS analysis of methyl isocaproate.

Experimental Protocol: GC-MS Analysis
Instrumentation:

Gas chromatograph coupled with a mass spectrometer (e.g., Agilent 5975C MSD).

Capillary column suitable for FAME analysis (e.g., SLB®-5ms, 30 m x 0.25 mm x 0.25 µm).

GC Conditions:

Injector Temperature: 220 °C.

Injection Volume: 1.0 µL.

Split Ratio: 10:1.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Oven Temperature Program: Initial temperature of 70 °C held for 2 minutes, then ramped at

5 °C/min to a final temperature of 240 °C, which is held for 5 minutes.

MS Conditions:
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Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 40-550.

Solvent Delay: 3.5 minutes.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Sample Preparation:

Samples containing methyl isocaproate should be dissolved in a volatile organic solvent

(e.g., hexane, ethyl acetate) to a suitable concentration for GC-MS analysis.

Applications in Research and Development
While direct applications of methyl isocaproate in drug development are not widely

documented, the study of fatty acid methyl esters is relevant in several areas:

Metabolic Studies: FAMEs are often used as standards in metabolomics research to identify

and quantify fatty acids in biological samples.

Drug Delivery: Some methyl esters of fatty acids have been investigated as penetration

enhancers for transdermal drug delivery. For instance, methyl caprate has been shown to

enhance the skin penetration of various drugs.

"Magic Methyl" Effect: In medicinal chemistry, the addition of a methyl group to a lead

compound can significantly alter its biological activity, metabolic stability, and

pharmacokinetic properties.[1] Understanding the properties of simple methylated molecules

like methyl isocaproate provides foundational knowledge for such structural modifications.

Conclusion
Methyl isocaproate is a well-characterized fatty acid methyl ester with established chemical

properties. Its synthesis is straightforward via Fischer-Speier esterification, and it can be

reliably analyzed using GC-MS. While not a direct therapeutic agent, its relevance to the

broader fields of metabolic studies, drug delivery, and medicinal chemistry makes it a
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compound of interest for researchers and scientists in these areas. This guide provides the

essential technical information required for the synthesis, analysis, and contextual

understanding of methyl isocaproate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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